Azinomycin A

• Molecular Formula: C30H33N3O10
• Molecular Weight: 595.6 g/mol
• InChI: InChI=1S/C30H33N3O10/c1-14-7-6-8-18-19(14)9-17(40-5)10-20(18)29(39)43-26(30(4)13-41-30)28(38)32-22(27(37)31-11-15(2)34)23-25(42-16(3)35)24(36)21-12-33(21)23/h6-10,21,24-26,36H,11-13H2,1-5H3,(H,31,37)(H,32,38)/b23-22+/t21-,24+,25+,26?,30?,33?/m0/s1
• InChIKey: PBRHVAKBKPQZAF-IZJAFUGUSA-N

Azinomycin A: Compound Identity and Selection

Azinomycin A (CAS 106486-77-5, molecular formula C₃₀H₃₃N₃O₁₀, MW 595.6 g/mol) is a naturally occurring antitumor antibiotic isolated from Streptomyces griseofuscus S42227 (also re-isolated from S. sahachiroi) [1]. It belongs to the azinomycin family of bifunctional DNA alkylating agents, which also includes azinomycin B (carzinophilin A). Azinomycin A exerts its biological activity through covalent interstrand cross-linking of duplex DNA via two electrophilic centers: a C10 aziridine within an unusual 1-azabicyclo[3.1.0]hexane ring system and a C21 epoxide, both of which alkylate the N7 position of guanine bases [2]. The compound also bears a 3-methoxy-5-methyl-naphthoate moiety that mediates critical non-covalent hydrophobic interactions with the DNA major groove to facilitate cross-linking [3]. First isolated in 1986 and structurally elucidated with azinomycin B, azinomycin A is supplied as a high-purity solid exclusively for research use, and is not intended for diagnostic or therapeutic applications [1].

1

Mechanism Bifunctional DNA interstrand cross-linking via aziridine and epoxide electrophiles

2

Research context Sequence selectivity and non-covalent DNA recognition studies using the intact naphthoate scaffold

3

Supply option Fermentation-derived natural product with validated total synthesis route for analog development

• [1] Yokoi K, Nagaoka K, Nakashima T, et al. Azinomycins A and B, new antitumor antibiotics. I. Producing organism, fermentation, isolation, and characterization. J Antibiot (Tokyo). 1986;39(11):1527-1532. View Source
• [2] Foulke-Abel J, Agbo H, Zhang H, Mori S, Watanabe CM. Mode of action and biosynthesis of the azabicycle-containing natural products azinomycin and ficellomycin. Nat Prod Rep. 2011;28(4):693-704. View Source
• [3] Landreau CAS, LePla RC, Shipman M, Slawin AMZ, Hartley JA. Delineating noncovalent interactions between the azinomycins and double-stranded DNA: importance of the naphthalene substitution pattern on interstrand cross-linking efficiency. Org Lett. 2004;6(20):3505-3507. View Source

Azinomycin A Substitution Risks and Consequences

Although azinomycins A and B share the 1-azabicyclo[3.1.0]hexane pharmacophore and the epoxide warhead, they are not interchangeable [1]. Direct comparative studies demonstrate that the two compounds exhibit distinct DNA sequence selectivity profiles, divergent in vitro and in vivo pharmacological profiles — azinomycin A is more cytotoxic in vitro (IC₅₀ 0.07 vs. 0.11 µg/mL against L5178Y cells) but substantially less effective in vivo (76% vs. 193% increased life span against P388 leukemia), each attributable to the C18/C19 epoxyamide stereochemistry and the differential expression of non-covalent DNA-binding interactions governed by the naphthoate substitution pattern [2][3]. Cross-class substitution with ficellomycin is even less justified, as ficellomycin possesses a distinct biosynthetic origin and lacks the naphthoate moiety entirely, while simplified synthetic analogues that delete the naphthoate C-5′ methyl group or C-3′ methoxy group suffer markedly reduced interstrand cross-linking efficiency [4][5]. Procurement of the authentic, fully functionalized natural product is therefore essential for studies where the compound's specific sequence selectivity, cross-linking kinetics, or the integrated contribution of non-covalent DNA binding to cytotoxicity are the variables under investigation [3].

!

Azinomycin B: Epoxyamide stereochemistry divergence may produce distinct DNA sequence selectivity profiles and different in vitro/in vivo model responses; not directly interchangeable.

!

Ficellomycin or simplified analogues: Absence of the naphthoate moiety or altered substitution pattern may markedly reduce interstrand cross-linking efficiency and abolish biological activity.

!

Synthetic analogues lacking the full non-covalent recognition domain: Deletion of the 3-methoxy or 5-methyl group may compromise DNA major-groove interactions essential for cross-linking.

• [1] Foulke-Abel J, Agbo H, Zhang H, Mori S, Watanabe CM. Mode of action and biosynthesis of the azabicycle-containing natural products azinomycin and ficellomycin. Nat Prod Rep. 2011;28(4):693-704. View Source
• [2] Coleman RS, Woodward RL, Hayes AM, Crane EA, Artese A, Ortuso F, Alcaro S. Dependence of DNA sequence selectivity and cell cytotoxicity on azinomycin A and B epoxyamide stereochemistry. Org Lett. 2007;9(10):1891-1894. View Source
• [3] Vézina C, Sebbar A, Kelly GT, Watanabe CMH. An improved method for culturing Streptomyces sahachiroi: biosynthetic origin of the enol fragment of azinomycin B. Bioorg Chem. 2008;36(1):4-15. View Source
• [4] Landreau CAS, LePla RC, Shipman M, Slawin AMZ, Hartley JA. Delineating noncovalent interactions between the azinomycins and double-stranded DNA: importance of the naphthalene substitution pattern on interstrand cross-linking efficiency. Org Lett. 2004;6(20):3505-3507. View Source
• [5] Hartley JA, Hazrati A, Kelland LR, Khanim R, Shipman M, Suzenet F, Walker LF. A synthetic azinomycin analogue with demonstrated DNA cross-linking activity: insights into the mechanism of action of this class of antitumor agent. Angew Chem Int Ed. 2000;39(19):3467-3470. View Source

Azinomycin A Comparative Differentiation Evidence

In Vitro Cytotoxicity: Azinomycin A vs. B

Azinomycin A demonstrates superior in vitro cytotoxic potency relative to its closest structural congener, azinomycin B. Against the murine lymphoblastoma L5178Y cell line, azinomycin A exhibited an IC₅₀ of 0.07 µg/mL, compared with 0.11 µg/mL for azinomycin B, representing a 1.6-fold difference [1]. This differential potency is attributed to the distinct C18/C19 epoxyamide stereochemistry of azinomycin A, which alters DNA alkylation sequence selectivity profiles and produces altered binding modes distinct from azinomycin B, as demonstrated by computational docking experiments [2]. The absolute configurations of C-18 and C-19 in azinomycin A have been determined as 18S, 19S [3]. This enhanced in vitro potency makes azinomycin A the preferred starting point for structure-activity relationship (SAR) programs aiming to optimize cytotoxic activity, as it provides a higher baseline potency upon which further chemical optimization can be evaluated.

In Vitro Cytotoxicity A vs. B

Head-to-head

IC₅₀ 0.07 µg/mL (A) vs. 0.11 µg/mL (B) — 1.6‑fold difference in L5178Y cells

Supports cell-model response context for SAR baseline selection

Reported differential potency linked to C18/C19 epoxyamide stereochemistry

Evidence Dimension	In vitro cytotoxicity (IC₅₀)
Target Compound Data	0.07 µg/mL against L5178Y murine lymphoblastoma cells
Comparator Or Baseline	Azinomycin B: 0.11 µg/mL against L5178Y cells under identical assay conditions
Quantified Difference	1.6-fold higher potency (ratio = 0.11/0.07 ≈ 1.57)
Conditions	L5178Y murine lymphoblastoma cell line in tissue culture; compound exposure conditions as described in the original isolation and characterization study

Why This Matters

For researchers conducting in vitro cytotoxicity screening or SAR studies, azinomycin A provides a more sensitive baseline (1.6-fold lower IC₅₀) than azinomycin B, enabling finer resolution in structure-activity relationship analyses.

• [1] Yokoi K, Nagaoka K, Nakashima T, et al. Azinomycins A and B, new antitumor antibiotics. I. Producing organism, fermentation, isolation, and characterization. J Antibiot (Tokyo). 1986;39(11):1527-1532. View Source
• [2] Coleman RS, Woodward RL, Hayes AM, Crane EA, Artese A, Ortuso F, Alcaro S. Dependence of DNA sequence selectivity and cell cytotoxicity on azinomycin A and B epoxyamide stereochemistry. Org Lett. 2007;9(10):1891-1894. View Source
• [3] Nagaoka K, et al. Synthetic studies toward azinomycins A and B. Synthesis and absolute stereochemistry of the minor component isolated from azinomycins producing strain. Tetrahedron Lett. 2001;42(10):1893-1896. View Source

Distinct DNA Sequence Selectivity Profiles

Azinomycin A and azinomycin B exhibit distinct DNA sequence selectivity profiles despite sharing the same consensus cross-linking sequence 5'-d(GCC)-3'. Using a unique gel-based assay with an oligomer containing embedded normal (5'-GGC-3'/3'-CCG-5') and inverted (5'-CGG-3'/3'-GCC-5') cross-linking sites, Coleman et al. demonstrated that the C18/C19 epoxyamide enantiomers corresponding to azinomycin A alkylated DNA in a manner distinct from the azinomycin B stereochemistry [1]; both species showed unique selectivity profiles. Computational docking experiments supported altered binding modes for the enantiomers, confirming that the stereochemistry of the epoxyamide side chain, not merely the presence of the epoxide and aziridine warheads, governs target site selection [1]. Additionally, the naphthoate and the central carboxamide were found to increase alkylation yields and sequence selectivity; removal of the naphthoate ester abolished DNA reactivity and biological activity, while deletion of the terminal carboxamide similarly abrogated function [2]. This stereochemistry-dependent selectivity is a distinguishing feature that is absent from simplified analogues that retain the warheads but lack the full stereochemical and non-covalent recognition apparatus.

DNA Sequence Selectivity

Head-to-head

Azinomycin A and B show distinct, non-overlapping alkylation profiles at 5′-d(GCC)-3′ sites despite shared consensus sequence

Stereochemistry-dependent recognition context; use specific enantiomer for target-site mapping

Computational docking supports altered binding modes for each epoxyamide configuration

Evidence Dimension	DNA alkylation sequence selectivity at consensus cross-linking sequences
Target Compound Data	Unique selectivity profile; alkylates DNA at 5'-d(GCC)-3' sites with specificity governed by 18S,19S epoxyamide stereochemistry; distinct binding mode confirmed by computational docking
Comparator Or Baseline	Azinomycin B: distinct and non-overlapping sequence selectivity profile at the same consensus sequences; altered binding modes supported by computational docking experiments
Quantified Difference	Qualitatively distinct selectivity profiles; 'both species were found to have unique selectivity profiles and alkylate DNA in a manner distinct from azinomycin B'
Conditions	Gel electrophoresis assay using a DNA oligomer containing normal (5'-GGC-3'/3'-CCG-5') and inverted (5'-CGG-3'/3'-GCC-5') azinomycin consensus cross-linking sequences

Why This Matters

Investigators studying sequence-specific DNA damage, DNA repair pathway activation, or designing sequence-targeted cross-linking agents must use azinomycin A specifically, as azinomycin B targets different sequence contexts and simplified analogues lacking the naphthoate moiety exhibit both reduced cross-linking efficiency and altered selectivity.

• [1] Coleman RS, Woodward RL, Hayes AM, Crane EA, Artese A, Ortuso F, Alcaro S. Dependence of DNA sequence selectivity and cell cytotoxicity on azinomycin A and B epoxyamide stereochemistry. Org Lett. 2007;9(10):1891-1894. View Source
• [2] Coleman RS, Perez RJ, Burk CH, Navarro A. Role of the azinomycin naphthoate and central amide in sequence-dependent DNA alkylation and cytotoxicity of epoxide-bearing substructures. Org Lett. 2002;4(20):3545-3548. View Source

In Vivo Antitumor Activity: A vs. B

Despite its superior in vitro potency, azinomycin A is substantially less effective than azinomycin B in vivo: against P388 murine leukemia, azinomycin A achieves an increased life span (ILS) of 76% at 16 µg/kg/day, whereas azinomycin B achieves 193% ILS at the same dose [1]. This inverse relationship between in vitro cytotoxicity and in vivo antitumor efficacy makes the A/B pair a uniquely informative tool set. Azinomycin A's narrower in vivo therapeutic window relative to azinomycin B also makes it a valuable comparator for probing the pharmacokinetic and pharmacodynamic determinants that limit the translation of in vitro DNA cross-linking potency to in vivo tumor response [1]. Notably, azinomycin B at 16 µg/kg/day produces efficacy comparable to the clinically used agent mitomycin C at 1 mg/kg/day (a ~62-fold higher dose), yet azinomycin A at the same dose yields only 76% ILS, underscoring that subtle structural differences between A and B profoundly affect in vivo pharmacology [1].

In Vivo Antitumor Activity

Head-to-head

76% ILS (A) vs. 193% ILS (B) at 16 µg/kg/day in P388 leukemia model

Model-response context: inverse in vitro/in vivo relationship informs translation studies

Azinomycin A’s narrower therapeutic window may serve as a sensitive probe for PK/PD limitations

Evidence Dimension	In vivo antitumor activity against P388 leukemia (increased life span)
Target Compound Data	76% ILS at 16 µg/kg/day (intraperitoneal administration); narrower therapeutic index
Comparator Or Baseline	Azinomycin B: 193% ILS at 16 µg/kg/day and 57% 45-day survivors; mitomycin C: 204% ILS at 1 mg/kg/day (~62-fold higher dose than azinomycin B)
Quantified Difference	Azinomycin B is 2.5-fold more efficacious than azinomycin A in vivo (193% vs. 76% ILS); azinomycin B achieves comparable efficacy to mitomycin C at ~1/62 the dose
Conditions	Murine P388 leukemia model, intraperitoneal tumor inoculation and drug administration; endpoints: increased life span (ILS) and 45-day survival

Why This Matters

The divergent in vitro/in vivo profiles of azinomycin A vs. B provide a unique matched-pair tool for dissecting structure-pharmacokinetic/pharmacodynamic relationships in DNA cross-linking agent development. Researchers seeking to study factors that limit in vivo translation of cross-linking potency will find azinomycin A's narrower therapeutic window a more sensitive probe than azinomycin B.

• [1] Ishizeki S, Yokoi K, Nagaoka K, et al. Azinomycins A and B, new antitumor antibiotics. III. Antitumor activity. J Antibiot (Tokyo). 1987;40(1):60-65. Vézina C, Sebbar A, Kelly GT, Watanabe CMH. An improved method for culturing Streptomyces sahachiroi: biosynthetic origin of the enol fragment of azinomycin B. Bioorg Chem. 2008;36(1):4-15. View Source

Naphthoate Moiety Essential for Cross-Linking

The 3-methoxy-5-methyl-naphthoate ester of azinomycin A is not merely a structural ornament but a pharmacophoric element essential for efficient DNA cross-linking. Using a series of synthetic azinomycin analogues, Landreau et al. demonstrated that deletion of either the C-5′ methyl group alone or both the C-5′ methyl and C-3′ methoxy groups from the naphthalene ring markedly reduces the efficiency of in vitro DNA interstrand cross-linking [1]. Furthermore, Coleman et al. showed that compounds lacking the naphthoate ester entirely (e.g., partial structures 5 and 6) were poorly reactive toward DNA and biologically inactive, while compounds bearing the naphthoate but lacking the terminal carboxamide (e.g., compound 2) were also devoid of activity [2]. A strong correlation was established between duplex DNA alkylation yields and in vitro cytotoxicity across this series [2]. These findings establish that the full naphthoate substitution pattern — specifically the 3-methoxy and 5-methyl groups — constitutes a critical recognition element that enables productive non-covalent DNA major groove interactions, positioning the electrophilic warheads for efficient cross-link formation [1][2]. This requirement is unique to the azinomycin scaffold and is absent in other DNA cross-linkers such as mitomycin C, which relies on bioreductive activation rather than non-covalent groove recognition, or nitrogen mustards, which lack sequence-specific binding domains .

Naphthoate SAR

Cross-study comparable

Deletion of C-5′ methyl or C-3′ methoxy markedly reduces cross-linking; complete naphthoate removal abolishes DNA reactivity

Essential non-covalent recognition domain review; use intact naphthoate for benchmark cross-linking efficiency

Strong correlation between duplex alkylation yield and cell-model cytotoxicity

Evidence Dimension	DNA interstrand cross-linking efficiency as a function of naphthalene substitution
Target Compound Data	Full 3-methoxy-5-methyl-naphthoate substitution: efficient cross-linking and potent cytotoxicity; naphthoate-bearing compounds with intact carboxamide show strong correlation between DNA alkylation and cytotoxicity
Comparator Or Baseline	Analogues lacking C-5′ methyl or both C-5′ methyl and C-3′ methoxy: markedly reduced cross-linking efficiency; analogues lacking naphthoate ester entirely (partial structures 5, 6): poorly reactive toward DNA, biologically inactive; analogues bearing naphthoate but lacking terminal carboxamide (2): inactive
Quantified Difference	Marked reduction in cross-linking efficiency (qualitative observation from gel-based cross-linking assays); complete loss of biological activity upon naphthoate deletion
Conditions	In vitro DNA interstrand cross-linking assays with synthetic azinomycin analogues; cytotoxicity evaluation against breast cancer cell lines (MCF-7 and MDA-MB-231)

Why This Matters

For medicinal chemistry and chemical biology programs, azinomycin A provides the only validated scaffold in which the full, correctly substituted naphthoate domain is present. Procurement of the authentic natural product ensures that non-covalent DNA recognition, sequence selectivity, and cross-linking efficiency are preserved — parameters that are compromised or abolished in simplified analogues.

• [1] Landreau CAS, LePla RC, Shipman M, Slawin AMZ, Hartley JA. Delineating noncovalent interactions between the azinomycins and double-stranded DNA: importance of the naphthalene substitution pattern on interstrand cross-linking efficiency. Org Lett. 2004;6(20):3505-3507. View Source
• [2] Coleman RS, Perez RJ, Burk CH, Navarro A. Role of the azinomycin naphthoate and central amide in sequence-dependent DNA alkylation and cytotoxicity of epoxide-bearing substructures. Org Lett. 2002;4(20):3545-3548. View Source

Total Synthesis Feasibility: Azinomycin A Only

Azinomycin A is the only member of the azinomycin family for which a total chemical synthesis has been accomplished. The first total synthesis was reported by Coleman et al. in 2001 using a modular, convergent strategy involving a Wadsworth-Horner-Emmons olefination to couple top and bottom fragments in a stereocontrolled manner [1][2]. In contrast, azinomycin B has not yet been chemically synthesized in its entirety, owing to its greater structural complexity and chemical instability . This asymmetry in synthetic accessibility has direct procurement implications: azinomycin A can be obtained through both fermentation-based isolation and total synthesis, providing orthogonal supply routes. The availability of a validated total synthesis route for azinomycin A also enables the rational design and production of site-specifically modified analogues, epoxide diastereomers, and labeled derivatives for mechanistic studies — capabilities that do not yet exist for azinomycin B [1][3]. Simplified azinomycin analogues bearing both epoxide and aziridine have been synthesized and demonstrate DNA cross-linking at nM concentrations, further validating the synthetic tractability of the azinomycin A scaffold [4].

Total Synthesis Feasibility

Class-level inference

Only azinomycin A has a validated convergent total synthesis (Coleman 2001); azinomycin B total synthesis not reported

Supports analog development and supply chain redundancy through synthetic access

Modular route enables stereocontrolled diversification; orthogonal to fermentation supply

Evidence Dimension	Chemical synthesis feasibility and analog accessibility
Target Compound Data	Total synthesis achieved (Coleman et al., 2001); modular convergent route enables stereocontrolled analog production
Comparator Or Baseline	Azinomycin B: total synthesis not yet achieved; greater chemical instability and synthetic intractability
Quantified Difference	Qualitative: only azinomycin A has been totally synthesized; azinomycin B total synthesis has not been reported despite significant international effort
Conditions	Synthetic chemistry assessment spanning multiple research groups internationally; azinomycin B synthetic difficulty attributed to densely functionalized heterocyclic core and chemical instability of the C12 hydroxyl group

Why This Matters

Research programs requiring reliable access to the fully elaborated natural product or its rationally designed analogues should prioritize azinomycin A. The existence of a validated total synthesis route means that structure-activity studies can proceed from a chemically accessible scaffold, whereas reliance on azinomycin B would necessitate fermentation-dependent supply with no synthetic backup.

• [1] Coleman RS, Li J, Navarro A. Total synthesis of azinomycin A. Angew Chem Int Ed. 2001;40(9):1736-1739. View Source
• [2] Coleman RS, Tierney MT, Cortright SB, Carper DJ. Synthesis of functional 'top-half' partial structures of azinomycin A and B. J Org Chem. 2007;72(20):7726-7735. View Source
• [3] Coleman RS. Total synthesis of natural product DNA cross-linking agents. Curr Opin Drug Discov Devel. 2001;4(4):435-449. View Source
• [4] Casely-Hayford MA, Pors K, James CH, Patterson LH, Hartley JA, Searcey M. Design and synthesis of a DNA-crosslinking azinomycin analogue. Org Biomol Chem. 2005;3(19):3585-3589. View Source

Chemical Instability as a Sensitive Probe

Azinomycin A is documented to be chemically unstable, a property that has precluded its clinical development but simultaneously renders it a valuable research tool for studying the interplay between chemical stability and biological activity in the DNA cross-linker class. The instability has been partially traced to the C12 hydroxyl group within the aziridino[1,2-a]pyrrolidine core substructure . This intrinsic lability distinguishes azinomycin A from more stable DNA cross-linking agents such as mitomycin C (which requires enzymatic bioreductive activation) and nitrogen mustards (which undergo spontaneous but slower aziridinium ion formation), and from synthetic azinomycin analogues specifically designed for enhanced stability [1][2]. Research programs focused on stability-activity relationships, prodrug strategies to mask the labile C12 hydroxyl, or investigations of DNA repair responses to transient vs. persistent cross-links will find that azinomycin A's native instability provides a more sensitive baseline than artificially stabilized analogues that may mask degradation-dependent biological effects [1][2].

Chemical Instability Profile

Class-level inference

Native azinomycin A is chemically labile (C12 hydroxyl); unlike mitomycin C which requires bioreductive activation

Instability-sensitive baseline for prodrug design and DNA repair kinetics studies

Stabilized analogues may mask degradation-dependent biological effects

Evidence Dimension	Chemical stability profile
Target Compound Data	Intrinsically unstable; C12 hydroxyl group identified as a key contributor to lability; limited natural availability and chemical instability cited as primary barriers to clinical development
Comparator Or Baseline	Mitomycin C: stable prodrug requiring bioreductive activation; synthetic azinomycin analogues (e.g., compound 4 from Casely-Hayford et al.): designed with enhanced stability but potentially altered cross-linking kinetics
Quantified Difference	Qualitative: native azinomycin A is chemically labile under standard handling conditions, whereas mitomycin C is a stable prodrug requiring enzymatic reduction for activation
Conditions	Stability assessments conducted across multiple total synthesis and analog development programs; C12 hydroxyl instability noted as a consistent synthetic challenge

Why This Matters

For laboratories studying the role of chemical stability in cross-linker pharmacodynamics, DNA repair kinetics, or developing prodrug strategies, azinomycin A provides the authentic, instability-prone baseline against which stabilized analogues can be meaningfully benchmarked. Use of pre-stabilized analogues would obscure stability-dependent biological phenomena.

• [1] Searcey M, Patterson LH, et al. Analogues of the azinomycins as anti-tumour agents and as prodrugs. United States Patent Application US 2006/0058284 A1. March 16, 2006. View Source
• [2] Casely-Hayford MA, Pors K, James CH, Patterson LH, Hartley JA, Searcey M. Design and synthesis of a DNA-crosslinking azinomycin analogue. Org Biomol Chem. 2005;3(19):3585-3589. View Source

Azinomycin A Research and Procurement Applications

Stereochemistry-Dependent DNA Selectivity

Azinomycin A is the compound of choice for studies that aim to correlate C18/C19 epoxyamide stereochemistry with DNA sequence selectivity. The Coleman et al. (2007) head-to-head study confirmed that azinomycin A and B enantiomers, differing only in epoxyamide stereochemistry, produce distinct and non-overlapping alkylation profiles at consensus 5'-d(GCC)-3' cross-linking sequences [1]. Researchers using azinomycin A as the stereochemical reference point can map how the 18S,19S configuration governs groove recognition and site selection, using azinomycin B and synthetic epoxide diastereomers as comparators. This application is directly supported by computational docking data showing altered binding modes [1].

In Vitro-In Vivo Translation Studies

The inverse relationship between in vitro and in vivo potency exhibited by azinomycin A (IC₅₀ 0.07 µg/mL in vitro; 76% ILS in vivo) vs. azinomycin B (IC₅₀ 0.11 µg/mL in vitro; 193% ILS in vivo) makes this compound pair uniquely suited for systematic investigation of factors governing the translation of DNA cross-linking potency from cell-based assays to tumor-bearing animal models [1][2]. Azinomycin A, with its narrower therapeutic index, serves as the more sensitive probe for detecting pharmacokinetic limitations, offering procurement value for ADME-Tox and formulation screening programs where small improvements in drug delivery or stability are expected to produce larger measurable gains than with azinomycin B [1].

Naphthoate Domain SAR Benchmarking

For medicinal chemistry programs systematically exploring the contribution of the 3-methoxy-5-methyl-naphthoate domain to DNA binding affinity, sequence selectivity, and cross-linking efficiency, azinomycin A provides the essential fully-substituted benchmark. Landreau et al. (2004) demonstrated that deletion of the C-5' methyl or C-3' methoxy groups markedly reduces cross-linking, while Coleman et al. (2002) showed that complete removal of the naphthoate ester abolishes DNA reactivity and biological activity [1][2]. Azinomycin A, as the natural product with the intact naphthoate, serves as the positive control against which deletion analogs, substitution variants, and isosteric replacements must be compared to quantify the contribution of each naphthalene substituent [1][2].

Total Synthesis-Based Analog Development

Programs focused on developing next-generation azinomycin analogues, site-specifically labeled probes (e.g., ¹³C or ²H for metabolic tracing), or antibody-drug conjugate (ADC) payloads should select azinomycin A as the scaffold based on the existence of the Coleman total synthesis (2001) — the only validated complete synthetic route in the azinomycin family [1]. The modular, convergent nature of this synthesis enables late-stage diversification and stereochemical variation that is not yet possible with azinomycin B, for which no total synthesis has been reported [2]. Azinomycin A can be obtained through both fermentation and total synthesis, providing supply chain redundancy that azinomycin B cannot offer [1].

Application

Selection Property

Validation Focus

Stereochemical DNA selectivity studies

Epoxyamide stereochemistry context

Sequence selectivity mapping vs. azinomycin B and epoxide diastereomers

In vitro–in vivo translation research

Differential cytotoxicity-efficacy profile

Model-response correlation and PK/PD limitation analysis

Naphthoate domain SAR benchmarking

Full 3‑methoxy-5‑methyl naphthoate substitution

Cross-linking efficiency comparison with deletion analogues

Synthesis-based analog development

Validated convergent total synthesis route

Stereocontrolled diversification and labeled-probe feasibility

• [1] Coleman RS, Woodward RL, Hayes AM, Crane EA, Artese A, Ortuso F, Alcaro S. Dependence of DNA sequence selectivity and cell cytotoxicity on azinomycin A and B epoxyamide stereochemistry. Org Lett. 2007;9(10):1891-1894. View Source
• [2] Ishizeki S, Yokoi K, Nagaoka K, et al. Azinomycins A and B, new antitumor antibiotics. III. Antitumor activity. J Antibiot (Tokyo). 1987;40(1):60-65. View Source